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Compound of Interest

Compound Name: Dimyristyl thiodipropionate

Cat. No.: B096562

For Researchers, Scientists, and Drug Development Professionals

Dimyristyl thiodipropionate (DMTDP), a thioether antioxidant, is a vital additive in various
industries, including plastics and cosmetics, where it serves to protect materials from oxidative
degradation. As a secondary antioxidant, its primary function is the decomposition of
hydroperoxides, which are key intermediates in the auto-oxidation chain reaction of organic
materials. This guide provides a comparative analysis of commercially available DMTDP
products, offering insights into their performance, relevant experimental protocols for
evaluation, and potential biological implications for researchers in drug development.

Commercial Product Overview

Several chemical manufacturers offer Dimyristyl thiodipropionate, often under various trade
names. While a direct, comprehensive comparative study with quantitative performance data
across all commercial grades is not publicly available, this section summarizes typical product
specifications from prominent suppliers. Researchers are encouraged to request detailed
technical data sheets (TDS) and certificates of analysis (CoA) from suppliers for the most
accurate and up-to-date information.

Table 1: Comparison of Typical Properties of Commercial Dimyristyl Thiodipropionate
Products
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Representative

SONGNOX® .
Property Specifications from Test Method
DMTDP (Songwon) .
Other Suppliers
Dimyristyl Dimyristyl 3,3'-

Chemical Name

thiodipropionate

thiodipropionate

CAS Number 16545-54-3 16545-54-3
Molecular Formula C34H6604S C34H6604S
Molecular Weight 570.9 g/mol ~571 g/mol
Appearance White powder or White crystalline Visual

flakes flakes or powder
Melting Point 49 - 54 °C 48 - 53 °C[1] ASTM D3418
Purity/Assay > 98% >94.0% (GC) t0o >99%  GC, HPLC
Acid Value Max 0.5 mg KOH/g Varies by supplier Titration
Volatiles Max 0.5% Varies by supplier ASTM D5670

Note: Data for "Representative Specifications from Other Suppliers" is compiled from various

publicly available sources and may not represent a specific commercial product.[2][3][4][5][6]

Performance in Polymer Stabilization

DMTDP is extensively used as a long-term thermal stabilizer in polyolefins such as

polyethylene (PE) and polypropylene (PP). It functions by decomposing hydroperoxides

(ROOH) into non-radical, stable products, thus preventing the chain-scission and crosslinking

reactions that lead to the degradation of the polymer's mechanical properties.

Synergistic Effects with Primary Antioxidants

DMTDP is most effective when used in combination with primary antioxidants, typically

hindered phenols. This synergistic relationship is a cornerstone of polyolefin stabilization. The

primary antioxidant scavenges free radicals, while the secondary antioxidant, DMTDP, removes

the hydroperoxides that can generate new radicals.
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Below is a diagram illustrating the synergistic antioxidant mechanism in polymers.
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Polymer Degradation Cycle

Termination

Re Re, RO, *OH

\ 4

Propagation

Scavenges Re, ROOe .~~~ . .
7 Chain Branching

Antioxidant Intervention -
Primary Antioxidant
(Hindered Phenol)

Secondary Antioxidant
(DMTDP)

- Decomposes ROOH
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Prepare Polymer Sample (5-10 mg)
in Aluminum Pan

:

Place Sample in DSC
Purge with Nitrogen

:

Heat to Isothermal Temp
(e.g., 200°C)

i

Equilibrate at Isothermal Temp

'

Switch Gas to Oxygen

'

Monitor Heat Flow vs. Time

Detect Exothermic Onset of Oxidation

Calculate OIT
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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